Cas no 63148-65-2 (PVB)

PVB Properties

Names and Identifiers

• PVB
• POLYVINYLBUTYRAL RESIN
• POLY(VINYL BUTYRAL)
• POLY(VINYL BUTYRAL) 1,000
• POLY(VINYL BUTYRAL) 2,000
• POLY(VINYL BUTYRAL) 2,400
• POLY(VINYL BUTYRAL) 630
• POLY(VINYL BUTYRAL) 800
• POLY(VINYL BUTYRAL) 920
• Polyvinyl butyral
• Polyvinyl Butyral（PVB）
• Butvar B-98
• Butvar&reg
• Butvar? B-98
• M.W. 25000-40000
• M.W.170,000-250,000
• M.W.40,000-70,000
• M.W.90,000-120,000
• Poly[(2-propyl-1,3-dioxane-4,6-diyl)methylene]
• Polyvinyl butyral resin
• Butvar® B-76Polyvinyl butyral
• Butvar® B-72 Polyvinyl butyral
• Butvar® B-98 Polyvinyl butyral
• Polyvinyl butyral film
• Polyvinyl Butyral (PVB)
• Poly(vinyl butyral)M.W. 30,000 - 35,000
• Poly(vinyl butyral), fine granular powder,nominal M.W. 36,000
• Butvar(R) B-98
• B-72 Polyvinyl butyral
• Butvar®B-76Polyvinyl butyral
• +Expand

• MDL： MFCD00084458
• InChIKey： No data available
• SMILES： [*]C1CC(C[*])OC(CCC)O1 |$*;;;;;*;;;;;;$|

Computed Properties

• Exact Mass: 141.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 16
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 1.93800
• PSA: 18.46000
• Refractive Index: 1.485
• Water Partition Coefficient: Insoluble
• Boiling Point: No data available
• Melting Point: 90-120 ºC
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: White powder.
• Stability/Shelf Life: Stable. Combustible. Dust may form explosive mixture with air. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water.
• Density: 1.08

PVB Security Information

• Symbol: GHS07
• RTECS：TR4955000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：干燥密封
• Risk Phrases： 36/37/38
• Signal Word：Warning

PVB Customs Data

• HS CODE：39059990

Related Categories

• Material Chemicals High Polymer Materials